Cas no 684231-73-0 (N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 684231-73-0
• MF: C₂₉H₂₃N₃O₄S₂
• MW: 541.640624284744
• CID: 6209600
• PubChem ID: 135768848
• Update Time: 2025-06-18

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• Oprea1_837677
• N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzamide
• F1166-0022
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)benzamide
• 684231-73-0
• N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• AKOS024603475

• Inchi： 1S/C29H23N3O4S2/c33-26-14-11-22(17-24(26)29-31-25-7-3-4-8-27(25)37-29)30-28(34)20-9-12-23(13-10-20)38(35,36)32-16-15-19-5-1-2-6-21(19)18-32/h1-14,17,33H,15-16,18H2,(H,30,34)
• InChI Key： BLAVNFTWYXXFGN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=C(C3=NC4C=CC=CC=4S3)C=2)O)=O)=CC=1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 541.11299857g/mol
• Monoisotopic Mass: 541.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 935
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 136Ų

Additional information on N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Introduction to N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 684231-73-0)

N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 684231-73-0, represents a unique molecular structure that combines several pharmacophoric elements, making it a promising candidate for further research and development in drug discovery.

The molecular framework of this compound is characterized by the presence of multiple heterocyclic rings, including a 1,3-benzothiazole moiety and a 1,2,3,4-tetrahydroisoquinoline sulfonamide group. These structural features are known to contribute to the biological activity of various pharmaceutical agents. The benzamide moiety further enhances the compound's potential by providing a hydrophobic interaction surface and facilitating binding to biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate both benzothiazole and tetrahydroisoquinoline scaffolds. These heterocycles have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these motifs in N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide suggests that it may exhibit multiple pharmacological effects simultaneously.

One of the most compelling aspects of this compound is its potential to interact with various biological targets. The 1,3-benzothiazole ring is known to be a key pharmacophore in many bioactive molecules, often participating in hydrogen bonding interactions with proteins. Similarly, the 1,2,3,4-tetrahydroisoquinoline scaffold is frequently found in natural products and drug candidates due to its ability to bind to enzymes and receptors involved in neurotransmission and cell signaling.

The hydroxyl group at the 4-position of the phenyl ring in this compound adds another layer of complexity and functionality. Hydroxyl groups are known to enhance solubility and metabolic stability while also participating in hydrogen bonding interactions. This feature could be particularly important for optimizing the pharmacokinetic properties of the compound.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in designing novel drug candidates. By modifying different parts of the molecular structure, researchers can fine-tune the biological activity of a compound. In the case of N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide, further modifications could be explored to enhance its potency and selectivity against specific biological targets.

The sulfonamide group at the 4-position of the tetrahydroisoquinoline ring is another critical pharmacophore that contributes to the compound's biological activity. Sulfonamides are well-known for their ability to interact with enzymes and receptors through hydrogen bonding and electrostatic interactions. This feature makes them valuable components in drug design due to their potential to modulate biological processes.

In conclusion, N-3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 684231-73-0) is a promising compound with a unique molecular structure that combines several pharmacophoric elements. Its potential for further development in pharmaceutical research is significant due to its ability to interact with various biological targets and its structural features that enhance solubility and metabolic stability.